Cas no 1804440-81-0 (Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804440-81-0
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838237
• Update Time: 2025-11-06

Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-5(18)2-4-3-17-9(16)7(6(4)8(11)12)20-10(13,14)15/h3,8H,2H2,1H3
• InChI Key： QCDNLTPMNJUGSR-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

Recent Advances in the Study of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS: 1804440-81-0)

The compound Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS: 1804440-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of multiple halogen atoms and fluorinated groups in its structure enhances its reactivity, making it a valuable building block for the synthesis of complex heterocyclic compounds. Researchers have optimized synthetic routes to improve yield and purity, with recent publications reporting novel catalytic methods that minimize byproduct formation.

In terms of biological activity, preliminary investigations suggest that derivatives of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate exhibit promising pharmacological properties. The trifluoromethoxy and difluoromethyl groups are known to influence the metabolic stability and bioavailability of drug candidates, which has led to increased interest in this compound as a potential scaffold for the development of new therapeutic agents. Recent in vitro studies have demonstrated moderate activity against specific enzyme targets, though further optimization is required to enhance potency and selectivity.

The potential applications of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate in drug discovery are particularly noteworthy. Its structural features make it a candidate for the development of agrochemicals and pharmaceuticals, especially in areas where fluorinated compounds have shown efficacy. Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use in proprietary drug development programs.

Despite these promising developments, challenges remain in the full characterization and application of Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate. Current research efforts are focused on understanding its metabolic pathways, potential toxicity profiles, and structure-activity relationships. Collaborative studies between academic and industrial researchers are expected to yield more comprehensive data in the coming years, potentially leading to breakthrough applications in medicinal chemistry.

In conclusion, Methyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate represents an exciting area of research in chemical biology. Its unique structural properties and synthetic accessibility position it as a valuable tool for drug discovery. Continued investigation into its biological activities and potential therapeutic applications is warranted, with the expectation that this compound may contribute significantly to the development of novel pharmaceutical agents in the near future.